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Compound of Interest

Compound Name: Diphenyl suberate

Cat. No.: B091242 Get Quote

Diphenyl Suberate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific information on

Diphenyl suberate. Due to the limited specific data on this compound in publicly accessible

literature, this document focuses on its fundamental physicochemical properties and places it

within the broader context of related chemical syntheses.

Core Physicochemical Data
The fundamental properties of Diphenyl suberate are summarized below. This information is

crucial for its identification and use in experimental settings.

Property Value Reference

CAS Number 16868-07-8 [1]

Molecular Formula C₂₀H₂₂O₄

Molecular Weight 326.4 g/mol [1]

IUPAC Name diphenyl octanedioate [1]
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While specific experimental protocols for the synthesis of Diphenyl suberate are not detailed

in the available literature, a general methodology for the synthesis of phenyl esters from

carboxylic acids can be adapted. One such common method is the direct esterification of a

carboxylic acid with phenol.[1]

General Experimental Protocol: Base-Catalyzed
Esterification
A plausible route for the synthesis of Diphenyl suberate (diphenyl octanedioate) is the

reaction of suberic acid with phenol. A general protocol for the base-catalyzed synthesis of

phenyl esters from carboxylic acids using diphenyl carbonate is described as follows:

Phenyl esters can be synthesized in moderate to high yields by reacting aliphatic and aromatic

carboxylic acids with one equivalent of diphenyl carbonate.[2] This reaction is conducted in the

presence of catalytic amounts of tertiary amine bases, such as DBU (1,8-

Diazabicyclo[5.4.0]undec-7-ene), TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene), or DMAP (4-

Dimethylaminopyridine), under neat conditions at elevated temperatures (above 100 °C).[2]

A Conceptual Workflow for Phenyl Ester Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b091242?utm_src=pdf-body
https://www.benchchem.com/product/b91242
https://www.benchchem.com/product/b091242?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra10206e
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c5ra10206e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Suberic Acid

Esterification

Phenol

Acid Catalyst

Solvent

Heat Reaction Work-up
(e.g., Neutralization, Extraction)

Purification
(e.g., Crystallization, Chromatography) Diphenyl Suberate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Diphenyl suberate via esterification.

Biological Activity and Signaling Pathways
Extensive searches of scientific literature did not yield specific information regarding the

biological activity, mechanism of action, or any associated signaling pathways for Diphenyl
suberate. Research has been conducted on a wide array of other diphenyl derivatives, some

of which exhibit biological activities such as anticancer, antioxidant, and antimicrobial effects.

However, it is crucial to note that these findings are not directly applicable to Diphenyl
suberate, and its biological profile remains to be elucidated through future research.
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Future Research Directions
Current research is actively exploring analogues of diphenyl suberate to modulate its

properties for specific applications.[1] Investigations into diesters of suberic acid with different

alcohols are being conducted to understand the impact of the ester group on thermal properties

for potential use as phase change materials.[1] Furthermore, the synthesis of suberic acid

derivatives containing other functional groups is being pursued to create new building blocks

for various applications.[1] The primary research objectives for Diphenyl suberate itself are to

understand how the phenyl groups influence the compound's properties, such as thermal

stability, solubility, and reactivity, compared to its aliphatic diester counterparts.[1] This

foundational knowledge is essential for identifying potential uses for this compound in areas

like organic synthesis and polymer chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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